3-Methyl-3-(naphthalen-1-yl)butan-1-amine

• Molecular Formula: C15H19N
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 3-methyl-3-naphthalen-1-ylbutan-1-amine
• InChI: InChI=1S/C15H19N/c1-15(2,10-11-16)14-9-5-7-12-6-3-4-8-13(12)14/h3-9H,10-11,16H2,1-2H3
• InChI Key: RFHYLRXLQYMNFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCN)C1=CC=CC2=CC=CC=C21

Description

3-Methyl-3-(naphthalen-1-yl)butan-1-amine is a hindered amine that serves as a chemically differentiated building block for organic synthesis and medicinal chemistry. This compound is particularly valuable for the preparation of drug candidates containing hindered amine motifs .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Methyl-3-(naphthalen-1-yl)butan-1-amine can be achieved through innovative hydroamination methods. These methods involve the practical olefin hydroamination with nitroarenes . The reaction conditions typically require a controlled environment with specific temperature and pressure settings to ensure the desired product yield.

Chemical Reactions Analysis

Types of Reactions: 3-Methyl-3-(naphthalen-1-yl)butan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution product.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced amine forms.

Scientific Research Applications

3-Methyl-3-(naphthalen-1-yl)butan-1-amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of complex organic molecules.

Biology: The compound is used in the study of biological pathways and interactions.

Medicine: It is valuable in medicinal chemistry for the development of drug candidates.

Industry: The compound’s unique structure makes it useful in various industrial applications, including the production of specialized chemicals.

Mechanism of Action

The mechanism by which 3-Methyl-3-(naphthalen-1-yl)butan-1-amine exerts its effects involves its interaction with specific molecular targets and pathways. The compound’s hindered amine structure allows it to interact with enzymes and receptors, influencing various biochemical processes. Detailed studies on its mechanism of action are essential for understanding its full potential in medicinal and industrial applications .

Comparison with Similar Compounds

3-Methyl-3-(naphthalen-1-ylamino)butan-1-ol: This compound is structurally similar and serves as a chemically differentiated building block for organic synthesis.

1-Butanol, 3-methyl-:

Uniqueness: 3-Methyl-3-(naphthalen-1-yl)butan-1-amine is unique due to its hindered amine structure, which provides distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications in organic synthesis and medicinal chemistry.